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Compound of Interest

Compound Name: 8beta-Tigloyloxyreynosin

Cat. No.: B15493856

Despite a comprehensive search of available scientific literature, a significant scarcity of
published research exists for the compound 8beta-Tigloyloxyreynosin. While the chemical is
cataloged and available from commercial suppliers, indicating its synthesis and isolation,
dedicated studies detailing its biological activity, experimental protocols, and associated
signaling pathways are not readily available in the public domain.

This technical guide aims to provide a foundational understanding of 8beta-
Tigloyloxyreynosin by contextualizing it within its chemical family and related compounds.
However, the core requirements of quantitative data tables, detailed experimental
methodologies, and signaling pathway diagrams cannot be fulfilled at this time due to the
absence of primary research literature.

Chemical Identity and Context

8beta-Tigloyloxyreynosin is identified by the CAS number 80368-31-6.[1][2] Structurally, it is
a derivative of Reynosin, a known sesquiterpene lactone of the eudesmanolide group.[3]
Sesquiterpene lactones are a large and diverse group of naturally occurring plant compounds
known for a wide range of biological activities.[4] Reynosin itself has been isolated from plants
such as Magnolia grandiflora and Laurus nobilis.[3] The name "8beta-Tigloyloxyreynosin"
suggests that a tigloyloxy group is attached at the 8-beta position of the reynosin backbone.

The lack of specific research on 8beta-Tigloyloxyreynosin prevents a detailed discussion of
its biological effects. However, the broader class of sesquiterpene lactones, to which it belongs,
has been investigated for various therapeutic properties, including anti-inflammatory,
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antimicrobial, and antitumor activities.[4] The biological activity of these compounds is often
attributed to the presence of an a,B-unsaturated y-lactone moiety, which can react with
biological nucleophiles, such as cysteine residues in proteins.

Future Research Directions

The current void in the scientific literature presents a clear opportunity for future research. Key
areas that warrant investigation for 8beta-Tigloyloxyreynosin include:

¢ |solation and Characterization: Detailed studies on its natural sources, isolation methods,
and full spectroscopic characterization.

» Biological Screening: A broad-based screening of its activity against various cell lines (e.qg.,
cancer, inflammatory) and microbial species.

e Mechanism of Action Studies: Should biological activity be identified, subsequent research
should focus on elucidating the underlying molecular mechanisms and signaling pathways.

e Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related
derivatives to understand the contribution of the tigloyloxy group and other structural features
to its biological activity.

Given the known biological activities of other sesquiterpene lactones, it is plausible that 8beta-
Tigloyloxyreynosin possesses interesting pharmacological properties. However, without
empirical data from dedicated studies, any such potential remains speculative. Researchers
and drug development professionals are encouraged to consider this compound as a candidate
for novel discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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